N-(1,1-dioxidotetrahydro-3-thienyl)-N-[(5-methyl-2-furyl)methyl]-5-(4-methylphenyl)isoxazole-3-carboxamide

• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-[(5-methylfuran-2-yl)methyl]-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H22N2O5S/c1-14-3-6-16(7-4-14)20-11-19(22-28-20)21(24)23(12-18-8-5-15(2)27-18)17-9-10-29(25,26)13-17/h3-8,11,17H,9-10,12-13H2,1-2H3
• InChI Key: MWLJRQLNEYWWCE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)C(=O)N(CC3=CC=C(O3)C)C4CCS(=O)(=O)C4

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-N-[(5-methyl-2-furyl)methyl]-5-(4-methylphenyl)isoxazole-3-carboxamide, commonly referred to as "compound X," is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields of research.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields of research, including neuroscience, cancer research, and immunology. In neuroscience, compound X has been shown to have neuroprotective effects and may be a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, compound X has been shown to inhibit the growth of cancer cells and may be a potential chemotherapy agent. In immunology, compound X has been shown to modulate the immune response and may be a potential treatment for autoimmune diseases.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood, but it is believed to act on various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and proliferation, which may explain its effects on cancer cells. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may explain its neuroprotective effects.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects in cells and organisms. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and proliferation, which may explain its effects on cancer cells. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may explain its neuroprotective effects. Additionally, compound X has been shown to modulate the immune response and may have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its high potency and specificity. It has been shown to have a high affinity for certain targets in cells, which makes it a useful tool for studying various signaling pathways. However, one limitation of using compound X is its complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are many potential future directions for research on compound X. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a chemotherapy agent for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of compound X and its effects on various signaling pathways in cells.

Synthesis Methods

Compound X is synthesized through a multistep process involving the reaction of various reagents and solvents. The exact synthesis method is beyond the scope of this paper, but it is worth noting that the process requires a high degree of precision and expertise in organic chemistry.